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For researchers, scientists, and drug development professionals working with deep infrared

(IR) applications, the choice of optical materials is critical. Cesium Iodide (CsI) and Cesium
Bromide (CsBr) are two alkali halide crystals frequently considered for their broad transmission

ranges. This guide provides an objective comparison of their performance in the deep IR

region, supported by available data and experimental considerations.

Cesium Iodide is renowned for having the widest transmission range of commonly available

optical materials, extending far into the deep infrared spectrum.[1][2] In contrast, Cesium
Bromide offers a respectable transmission range and is sometimes favored for its slightly

better workability.[3] The selection between these two materials often involves a trade-off

between ultimate long-wavelength performance and practical handling characteristics.

Optical and Physical Properties: A Tabular
Comparison
The following tables summarize the key optical and physical properties of Cesium Iodide and

Cesium Bromide, providing a quantitative basis for comparison.

Table 1: Optical Properties in the Infrared Region
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Property Cesium Iodide (CsI) Cesium Bromide (CsBr)

Transmission Range 0.25 - 55 µm[2][4] 0.23 - 40 µm

Refractive Index @ 10 µm ~1.74 ~1.67

Refractive Index @ 30 µm ~1.71 ~1.63

Reflection Loss (2 surfaces @

10 µm)
~13.6%[4] Not specified

Table 2: Physical and Mechanical Properties

Property Cesium Iodide (CsI) Cesium Bromide (CsBr)

Solubility in water Highly soluble[2] Readily dissolves in water[3]

Hygroscopic Nature Slightly hygroscopic[5] Hygroscopic

Hardness (Knoop) 20 Not specified

Melting Point 621 °C 636 °C[3]

Cleavage Does not cleave Does not cleave

Deep Infrared Performance Insights
Cesium Iodide's primary advantage lies in its unparalleled transmission in the deep IR, making

it the material of choice for applications requiring the widest possible spectral range.[1] Its

transmission extends to approximately 55 µm, significantly beyond that of CsBr.[2][4] This

extended range is crucial for spectroscopic studies of materials with vibrational modes in the

far-infrared.

Cesium Bromide, while having a more limited transmission range up to about 40 µm, is noted

for its good dispersion and superior optical quality in some instances, which can lead to better

resolution in specific spectral regions compared to other materials like KRS-5.[6]

A significant practical consideration is the hygroscopic nature of both materials. Both CsI and

CsBr are susceptible to degradation from atmospheric moisture.[3][5] While CsI is described as

slightly hygroscopic, both materials require careful handling and storage in a desiccated
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environment to maintain their optical performance. Quantitative data directly comparing their

rates of moisture absorption is not readily available, but it is a critical factor for long-term

stability and performance in any application.

Another key difference is their mechanical properties. CsI is known to be a very soft material,

which makes it difficult to polish without compromising its optical surface and, consequently, its

performance.[1]

Experimental Considerations and Protocols
Accurate comparison of CsI and CsBr performance in the deep IR requires a well-defined

experimental setup. Fourier Transform Infrared (FTIR) spectroscopy is the standard technique

for these measurements.

Experimental Protocol: Deep IR Transmission
Measurement
A generalized protocol for measuring the deep IR transmission of CsI and CsBr windows using

an FTIR spectrometer is as follows:

Spectrometer Setup:

Utilize an FTIR spectrometer equipped with a far-infrared source (e.g., Globar), a broad-

range beamsplitter (e.g., solid-substrate), and a far-infrared detector (e.g., DTGS with a

polyethylene window).

Purge the spectrometer with dry air or nitrogen to minimize atmospheric water vapor and

CO2 absorption, which is critical in the deep IR region.

Background Measurement:

With the sample holder empty, acquire a background interferogram. This measurement

captures the spectral characteristics of the source, interferometer, and detector.

Perform a Fourier transform on the interferogram to obtain the background spectrum.

Sample Measurement:
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Mount the CsI or CsBr window in the sample holder.

Acquire a sample interferogram under the same conditions as the background

measurement.

Perform a Fourier transform on the sample interferogram to obtain the sample spectrum.

Transmittance Calculation:

The transmittance spectrum is calculated by rationing the sample spectrum to the

background spectrum.

Data Analysis:

Analyze the resulting transmittance spectra to compare the cut-off wavelengths, identify

any absorption bands due to impurities, and assess the overall transmission efficiency in

the deep IR region for both materials.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for a comparative analysis of CsI and

CsBr in a deep IR application and the fundamental setup of an FTIR spectrometer used for

such measurements.
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Caption: Comparative Analysis Workflow for CsI and CsBr.
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Caption: Basic Experimental Setup for FTIR Spectroscopy.

Conclusion
The choice between Cesium Iodide and Cesium Bromide for deep IR applications hinges on

the specific requirements of the experiment. For applications demanding the broadest possible

spectral range, extending beyond 40 µm, Cesium Iodide is the superior choice despite its

mechanical softness and hygroscopic nature.[1][2] For applications within the transmission

window of Cesium Bromide, its potentially better optical workability may be an advantage. In

all cases, careful handling and a controlled, low-humidity environment are paramount to

preserving the performance of these materials. Further direct comparative studies under

identical experimental conditions would be beneficial to provide a more definitive quantitative

assessment of their relative performance in the deep infrared.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-cesium-bromide-in-deep-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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